Cas no 1189694-45-8 (N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride)

• Product Name: N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride
• CAS No: 1189694-45-8
• MF: C₂₀H₃₀ClN₅O₃S
• MW: 456.001902103424
• CID: 6357412
• PubChem ID: 45284237
• Update Time: 2025-07-24

N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride
• N,N-diethyl-4-[4-(1-ethylimidazol-2-yl)piperazine-1-carbonyl]benzenesulfonamide:hydrochloride
• AKOS026685144
• N,N-diethyl-4-[4-(1-ethylimidazol-2-yl)piperazine-1-carbonyl]benzenesulfonamide;hydrochloride
• F5095-0262
• N,N-diethyl-4-[4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl]benzene-1-sulfonamide hydrochloride
• N,N-diethyl-4-(4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl)benzenesulfonamide hydrochloride
• 1189694-45-8

• Inchi： 1S/C20H29N5O3S.ClH/c1-4-22-12-11-21-20(22)24-15-13-23(14-16-24)19(26)17-7-9-18(10-8-17)29(27,28)25(5-2)6-3;/h7-12H,4-6,13-16H2,1-3H3;1H
• InChI Key： JLQKJMPRNBIBSX-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=C(C(N2CCN(C3N(CC)C=CN=3)CC2)=O)C=C1.[H]Cl

Computed Properties

• Exact Mass: 455.1757887g/mol
• Monoisotopic Mass: 455.1757887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride (CAS No. 1189694-45-8)

N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride (CAS No. 1189694-45-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, combines a piperazine core with an imidazole moiety and a sulfonamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The presence of the hydrochloride salt further enhances its solubility, which is critical for formulation development.

In recent years, the demand for novel compounds like N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride has surged, driven by advancements in drug discovery and personalized medicine. A common query among scientists is: "What are the pharmacological properties of this compound?" Preliminary studies suggest that its piperazine-imidazole hybrid structure may exhibit affinity for receptors involved in neurological and metabolic disorders. Additionally, its sulfonamide component is known for its antimicrobial and anti-inflammatory properties, which could expand its utility in therapeutic applications.

The synthesis of CAS No. 1189694-45-8 involves multi-step organic reactions, including amidation and sulfonylation, to achieve the desired molecular architecture. Researchers often search for "synthetic routes for N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride" to optimize yield and purity. The compound's stability under various pH conditions and its compatibility with excipients are also critical factors for industrial-scale production. These attributes make it a promising candidate for further preclinical evaluation.

Another trending topic in the scientific community is the role of imidazole-containing compounds in targeted drug delivery. The ethyl-imidazole subunit in N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride may facilitate interactions with cellular membranes, enhancing bioavailability. This aligns with the growing interest in "smart molecules for precision medicine," where compounds with tailored functionalities are designed to minimize off-target effects. Such innovations are reshaping the landscape of modern therapeutics.

From a regulatory perspective, CAS No. 1189694-45-8 is not classified as a hazardous material, ensuring its safe handling in laboratory settings. However, researchers frequently inquire about "safety protocols for handling sulfonamide derivatives" to ensure compliance with occupational health standards. Proper storage conditions, such as protection from moisture and light, are essential to maintain the compound's integrity over time. These practical considerations are vital for both academic and industrial researchers working with this molecule.

In conclusion, N,N-diethyl-4-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonylbenzene-1-sulfonamide hydrochloride represents a compelling area of study due to its structural complexity and potential therapeutic benefits. As the scientific community continues to explore its applications, this compound may emerge as a key player in the development of next-generation pharmaceuticals. Future research directions could focus on "structure-activity relationships" and "in vivo efficacy studies" to unlock its full potential.